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Compound of Interest

Compound Name: Carbon-15

Cat. No.: B1200482

Welcome to the Technical Support Center for researchers, scientists, and drug development
professionals. This resource provides essential information, troubleshooting guides, and
frequently asked questions (FAQs) regarding the challenges associated with producing a pure,
high-quality Carbon-15 (*>C) radioactive ion beam.

Frequently Asked Questions (FAQSs)
Q1: What are the fundamental challenges in producing a
5C beam?

Producing a pure °C beam is challenging due to three main factors:

o Short Half-Life: Carbon-15 has a very short half-life of approximately 2.45 seconds.[1] This
requires that the entire process—from production in the target to ionization, mass separation,
and delivery to the experiment—must be extremely rapid to minimize decay losses.

« Isobaric Contamination: The most significant challenge is contamination from stable
Nitrogen-15 (*°N), an isobar of >°C (meaning it has the same mass number).[1] Since °N is
stable and nitrogen is a common element in vacuum systems and some target materials, its
ion signals can overwhelm the desired 1°C signal by orders of magnitude.[2]

e Low Production Yield: The nuclear reactions used to create °C may have low cross-
sections, and the overall efficiency of extracting the isotope from the target and ionizing it
can be low, resulting in a limited initial quantity of usable 15C.[3]
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Q2: How can the severe isobaric contamination from
Nitrogen-15 be mitigated?

The most effective method for overcoming >N contamination is to use an element-selective
ionization technique.

o Laser Resonance lonization: A Laser lon Source (LIS) is the preferred method.[2][3] It uses
lasers tuned to specific atomic transition frequencies unique to carbon, selectively ionizing
carbon atoms while leaving nitrogen atoms in their neutral state.

e Laser lon Source and Trap (LIST): An advanced version, the LIST, provides even greater
purity. It geometrically separates the hot target environment, which can cause non-selective
surface ionization, from a clean laser ionization volume.[2] An electrostatic barrier repels any
ions (like °N*) created through surface ionization, allowing only neutral atoms (like 1°C) to
enter the ionization zone where they are selectively ionized by the lasers.[2][4] This
technique has been shown to suppress surface-ionized contaminants by up to six orders of
magnitude.[4]

Q3: Besides >N, what other contaminants might appear
at a mass-to-charge ratio (m/z) of 15?

Users of mass spectrometry systems may observe signals from stable molecular ions that have
an m/z of 15. These can originate from residual gases in the vacuum system or interactions
within the ion source.[5][6] Common potential molecular contaminants include:

o 1ANH*
° 12CH3+
e BCH,*

High-resolution mass separators can help distinguish these from °C, but reducing their
formation at the source is the best strategy.

Q4: What are the primary production methods for
Carbon-15?
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Carbon-15 is produced artificially through nuclear reactions.[1] The Isotope Separation On-
Line (ISOL) method is standard, where a thick target is bombarded with a primary patrticle
beam.[3][7] Known reactions to produce *>C include:

e 14C(d,p)*>C: Bombarding a Carbon-14 enriched target with deuterons.[1]
e 180(n,0)'>C: Using neutrons to induce a reaction in an Oxygen-18 rich target.[1]

o Spallation/Fragmentation: Using high-energy protons on heavier targets (e.g., uranium
carbide) can produce a wide range of isotopes, including *>C.[8]

Troubleshooting Guide
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Problem

Possible Cause(s)

Recommended Solution(s)

Low 15C Beam Intensity

1. Short Half-Life: Slow
diffusion of *>C out of the target
material.[8] 2. Inefficient
lonization: The ion source is
not effectively ionizing the
neutral 15C atoms. 3. Poor
Production Rate: The primary
beam energy or current is not
optimized for the production

cross-section.

1. Increase target temperature
to accelerate diffusion
(typically >2000°C).[8] Use a
target with high porosity and
fast release characteristics
(e.g., uranium carbide,
graphite composites).[7] 2.
Optimize the laser power,
wavelength, and beam overlap
in the Laser lon Source. For
other source types, check
filament temperatures and
electron emission currents. 3.
Consult nuclear reaction
databases to ensure the
primary beam parameters are

optimal for the chosen target.

High 15N / 1°C Ratio

1. Non-Selective lonization: A
standard thermal or plasma ion
source is being used, which
ionizes both carbon and
nitrogen.[2] 2. Nitrogen
Contamination: Air leaks in the
vacuum system or nitrogen
impurities in the target

material.

1. Implement a Laser lon
Source (LIS/LIST). This is the
most critical step for achieving
a pure beam by selectively
ionizing only carbon.[2][4] 2.
Perform a thorough leak check
of the vacuum system. Use
high-purity target materials and
bake out the target/ion source
assembly to reduce

contaminants.

Unidentified Peaks at m/z = 15

1. Molecular lon
Contamination: Formation of
14NH+, 12CHs™, etc., from
residual gases.[5] 2. Low Mass
Resolution: The mass

separator cannot resolve 1°C

1. Improve the vacuum in the
ion source region. Use
cryotraps to reduce water and
hydrocarbon vapor. 2. Increase
the resolving power of the
mass separator. A resolving

power (M/AM) greater than
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from molecular contaminants

with very similar masses.

10,000 is often necessary to
separate isobars and complex

molecular ions.[9]

Inconsistent Beam Stability

1. Target Degradation: The
high-power primary beam is
causing sintering or corrosion
of the target material over time.
[7] 2. lon Source Instability:
Fluctuations in the temperature
of the ion source or the power

of the ionization lasers.

1. Use robust target materials
designed for high-power
operation.[7] Consider rotating
or wobbling the target to
distribute the beam power over
a larger area. 2. Implement
feedback control systems to
stabilize ion source

temperature and laser power.

Quantitative Data Summary

Obtaining precise, published data specifically for 1°C beam production is difficult due to its
specialized nature. The following table presents typical, illustrative performance parameters for

radioactive ion beams produced at ISOL facilities. These values provide a general benchmark

for what can be expected.
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Parameter

Typical Value Range

Key Influencing Factors

Overall Efficiency

0.1% - 15%

Target material (diffusion
speed), ion source type
(ionization efficiency), half-life

of the isotope.[10]

Target Release Efficiency

Highly variable (1% - >90%)

Temperature, target
microstructure, chemical

properties of the isotope.[7][8]

Laser lon Source Selectivity

> 1,000

Resonance ionization scheme,

power and stability of lasers.[2]

[4]

Mass Separator Transmission

25% - >90%

lon optics design, beam
emittance, desired mass

resolving power.[9]

Achievable Purity (with LIS)

> 99.9% (isobar free)

Efficiency of the laser ion
source and resolution of the

mass separator.[2]

Experimental Protocols
Methodology for *>C Production via the ISOL Technique

This protocol outlines the key steps for producing a purified *>C ion beam using the Isotope

Separation On-Line (ISOL) method with a Laser lon Source.

e Primary Beam Generation:

o Generate a high-energy primary beam (e.g., 1.4 GeV protons from a synchrotron or

cyclotron).[8]

o Transport the beam through the beamline to the ISOL target station.

o Target Interaction & Isotope Production:
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o The primary beam impinges on a thick, high-temperature target. For *>C, this could be a
14C-enriched graphite target or a uranium carbide (UCx) target.[1][7]

o Nuclear reactions (e.g., spallation, fragmentation) within the target produce a variety of
nuclides, including *°C.

Diffusion and Effusion:

o Heat the target container to >2000°C to induce rapid thermal diffusion of the produced
isotopes out of the target matrix.[8]

o The released neutral atoms effuse from the target into a transfer line connected to the ion
source. This step must be faster than the ~2.5s half-life of 1°C.

Selective lonization (Laser lon Source):
o The cloud of neutral atoms enters the Laser lon Source.

o Pulsed lasers, tuned to the specific resonant frequencies of atomic carbon, are fired into
the source.

o A multi-step excitation scheme is used to selectively promote carbon atoms to an auto-
ionizing state, resulting in C* ions. Nitrogen and other elements are unaffected.

o If using a LIST, apply a repelling voltage to an electrode between the target and the
ionization region to block any surface-ionized contaminants.[2]

lon Extraction and Mass Separation:
o Apply a high voltage potential (~30-60 kV) to extract the newly formed 1>C* ions.
o Guide the ion beam through a high-resolution magnetic mass separator.

o Tune the magnetic field precisely to select only ions with a mass-to-charge ratio of 15,
separating the 1>C* from any residual contaminants or other isotopes.

Beam Delivery:
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o Transport the mass-separated, purified 1>C* beam through a low-energy beamline to the
experimental setup.

Mandatory Visualizations
Experimental Workflow
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Caption: Workflow for producing a pure >C beam using the ISOL method.
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Contamination & Mitigation Logic
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Caption: Logical flow of contamination sources and their mitigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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